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AMRI-59 AMRI-59 AMRI-59 is a potent inhibitor of PrxI. AMRI-59 increased cellular ROS, leading to the activation of both mitochondria- and apoptosis signal-regulated kinase-1-mediated signaling pathways, resulting in apoptosis of A549 human lung adenocarcinoma. Significant antitumor activity of AMRI-59 was observed in mouse tumor xenograft model implanted with A549 cells with no apparent acute toxicity.
Brand Name: Vulcanchem
CAS No.: 923515-92-8
VCID: VC0518816
InChI: InChI=1S/C25H27N3O2/c1-19(29)22-5-4-6-23(18-22)26-25(30)28-15-11-21(12-16-28)17-20-7-9-24(10-8-20)27-13-2-3-14-27/h2-10,13-14,18,21H,11-12,15-17H2,1H3,(H,26,30)
SMILES: O=C(NC1=CC=CC(C(C)=O)=C1)N(CC2)CCC2CC3=CC=C(N4C=CC=C4)C=C3
Molecular Formula: C25H27N3O2
Molecular Weight: 401.51

AMRI-59

CAS No.: 923515-92-8

Cat. No.: VC0518816

Molecular Formula: C25H27N3O2

Molecular Weight: 401.51

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

AMRI-59 - 923515-92-8

Specification

Description AMRI-59 is a potent inhibitor of PrxI. AMRI-59 increased cellular ROS, leading to the activation of both mitochondria- and apoptosis signal-regulated kinase-1-mediated signaling pathways, resulting in apoptosis of A549 human lung adenocarcinoma. Significant antitumor activity of AMRI-59 was observed in mouse tumor xenograft model implanted with A549 cells with no apparent acute toxicity.
CAS No. 923515-92-8
Molecular Formula C25H27N3O2
Molecular Weight 401.51
IUPAC Name 4-(4-(1H-pyrrol-1-yl)benzyl)-N-(3-acetylphenyl)piperidine-1-carboxamide
Standard InChI InChI=1S/C25H27N3O2/c1-19(29)22-5-4-6-23(18-22)26-25(30)28-15-11-21(12-16-28)17-20-7-9-24(10-8-20)27-13-2-3-14-27/h2-10,13-14,18,21H,11-12,15-17H2,1H3,(H,26,30)
Standard InChI Key FSTSUVAXEIXJCS-UHFFFAOYSA-N
SMILES O=C(NC1=CC=CC(C(C)=O)=C1)N(CC2)CCC2CC3=CC=C(N4C=CC=C4)C=C3
Appearance Solid powder

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